Cas no 450349-63-0 (N-(2H-1,3-benzodioxol-5-yl)-2-({1-(4-chlorophenyl)methyl-1H-indol-3-yl}sulfanyl)acetamide)

• Product Name: N-(2H-1,3-benzodioxol-5-yl)-2-({1-(4-chlorophenyl)methyl-1H-indol-3-yl}sulfanyl)acetamide
• CAS No: 450349-63-0
• MF: C₂₄H₁₉ClN₂O₃S
• MW: 450.937263727188
• CID: 6030376
• PubChem ID: 4988750
• Update Time: 2025-06-10

N-(2H-1,3-benzodioxol-5-yl)-2-({1-(4-chlorophenyl)methyl-1H-indol-3-yl}sulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2H-1,3-benzodioxol-5-yl)-2-({1-(4-chlorophenyl)methyl-1H-indol-3-yl}sulfanyl)acetamide
• Acetamide, N-1,3-benzodioxol-5-yl-2-[[1-[(4-chlorophenyl)methyl]-1H-indol-3-yl]thio]-
• Oprea1_402664
• N-(benzo[d][1,3]dioxol-5-yl)-2-((1-(4-chlorobenzyl)-1H-indol-3-yl)thio)acetamide
• N-1,3-benzodioxol-5-yl-2-{[1-(4-chlorobenzyl)-1H-indol-3-yl]thio}acetamide
• SR-01000571096-1
• 450349-63-0
• AKOS002101280
• N-(2H-1,3-benzodioxol-5-yl)-2-({1-[(4-chlorophenyl)methyl]-1H-indol-3-yl}sulfanyl)acetamide
• F0545-1047
• SR-01000571096
• N-(1,3-benzodioxol-5-yl)-2-[1-[(4-chlorophenyl)methyl]indol-3-yl]sulfanylacetamide

• Inchi： 1S/C24H19ClN2O3S/c25-17-7-5-16(6-8-17)12-27-13-23(19-3-1-2-4-20(19)27)31-14-24(28)26-18-9-10-21-22(11-18)30-15-29-21/h1-11,13H,12,14-15H2,(H,26,28)
• InChI Key： LTEXJPIVJSFFON-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C2OCOC2=C1)(=O)CSC1C2=C(N(CC3=CC=C(Cl)C=C3)C=1)C=CC=C2

Computed Properties

• Exact Mass: 450.0804913g/mol
• Monoisotopic Mass: 450.0804913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 618
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 77.8Ų

Experimental Properties

• Density: 1.38±0.1 g/cm3(Predicted)
• Boiling Point: 691.2±55.0 °C(Predicted)
• pka: 12.63±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on N-(2H-1,3-benzodioxol-5-yl)-2-({1-(4-chlorophenyl)methyl-1H-indol-3-yl}sulfanyl)acetamide

N-(2H-1,3-benzodioxol-5-yl)-2-({1-(4-chlorophenyl)methyl-1H-indol-3-yl}sulfanyl)acetamide (CAS No. 450349-63-0): A Comprehensive Overview

N-(2H-1,3-benzodioxol-5-yl)-2-({1-(4-chlorophenyl)methyl-1H-indol-3-yl}sulfanyl)acetamide (CAS No. 450349-63-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a member of the indole class and features a unique structural arrangement that includes a benzodioxole moiety and a sulfanyl acetamide group. The combination of these functional groups endows the molecule with a diverse range of biological activities, making it a valuable candidate for various therapeutic applications.

The chemical structure of N-(2H-1,3-benzodioxol-5-yl)-2-({1-(4-chlorophenyl)methyl-1H-indol-3-yl}sulfanyl)acetamide is characterized by its intricate framework. The benzodioxole ring system, which is a common motif in natural products and synthetic compounds, contributes to the molecule's stability and bioavailability. The indole core, on the other hand, is a well-known scaffold in medicinal chemistry due to its ability to modulate various biological pathways. The presence of the sulfanyl acetamide group further enhances the compound's reactivity and solubility, making it an attractive target for drug development.

Recent studies have highlighted the potential therapeutic applications of N-(2H-1,3-benzodioxol-5-yl)-2-({1-(4-chlorophenyl)methyl-1H-indol-3-yl}sulfanyl)acetamide. One notable area of research is its anti-inflammatory properties. In vitro and in vivo experiments have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that it may have potential as a treatment for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another promising application of N-(2H-1,3-benzodioxol-5-yl)-2-({1-(4-chlorophenyl)methyl-1H-indol-3-yl}sulfanyl)acetamide is in the field of neurodegenerative disorders. Studies have shown that this compound can cross the blood-brain barrier and exhibit neuroprotective effects by reducing oxidative stress and preventing neuronal cell death. This makes it a potential candidate for the treatment of conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its anti-inflammatory and neuroprotective properties, N-(2H-1,3-benzodioxol-5-yl)-2-{(1-(4-chlorophenyl)methyl)-1H-indol}-3-sulfanyl)acetamide has also been investigated for its anticancer potential. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of signaling pathways such as PI3K/Akt and MAPK/ERK, which are known to play critical roles in cancer progression.

The pharmacokinetic properties of N-(2H-1,3-benzodioxol-5-yl)-2-{(1-(4-chlorophenyl)methyl)-1H-indol}-3-sulfanyl)acetamide have also been studied extensively. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its therapeutic efficacy. The compound has been found to have good oral bioavailability and a reasonable half-life, making it suitable for both acute and chronic treatments.

To further explore the therapeutic potential of N-(2H-1,3-benzodioxol-5-yl)-2-{(1-(4-chlorophenyl)methyl)-1H-indol}-3-sulfanyl)acetamide, several clinical trials are currently underway. These trials aim to evaluate the safety and efficacy of the compound in human subjects with various conditions. Preliminary results from phase I trials have been encouraging, with no significant adverse effects reported at therapeutic doses.

In conclusion, N-(2H-1,3-benzodioxol-5-yl)-2-{(1-(4-chlorophenyl)methyl)-1H-indol}-3-sulfanyl)acetamide (CAS No. 450349-63-0) represents a promising candidate for the development of novel therapeutics in multiple areas of medicine. Its unique chemical structure and diverse biological activities make it an exciting target for further research and development. As more studies are conducted and clinical trials progress, it is likely that this compound will play an increasingly important role in advancing our understanding and treatment of various diseases.